Cas no 64032-91-3 (1,3-Benzenedimethanol, 4-hydroxy-6-methyl-)

1,3-Benzenedimethanol, 4-hydroxy-6-methyl- structure
64032-91-3 structure
Product Name:1,3-Benzenedimethanol, 4-hydroxy-6-methyl-
CAS No:64032-91-3
MF:C9H12O3
MW:168.189783096313
CID:1664883
Update Time:2024-08-30

1,3-Benzenedimethanol, 4-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedimethanol, 4-hydroxy-6-methyl-
    • Inchi: 1S/C9H12O3/c1-6-2-9(12)8(5-11)3-7(6)4-10/h2-3,10-12H,4-5H2,1H3
    • InChI Key: BMXGIBFDGDYWPK-UHFFFAOYSA-N
    • SMILES: C1(CO)=C(C)C=C(O)C(CO)=C1

Computed Properties

  • Exact Mass: 168.07866

Experimental Properties

  • Density: 1.276±0.06 g/cm3(Predicted)
  • Melting Point: 118 °C
  • Boiling Point: 334.3±11.0 °C(Predicted)
  • PSA: 60.69
  • pka: 9.84±0.23(Predicted)
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